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Compound of Interest

Compound Name: Perthane

Cat. No.: B1679655 Get Quote

An In-depth Examination of the Physicochemical Properties, Synthesis, Analysis, and

Toxicological Profile of 1,1-Dichloro-2,2-bis(4-ethylphenyl)ethane

This technical guide provides a comprehensive overview of Perthane (CAS Number: 72-56-0),

an organochlorine insecticide. The document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical and physical

properties, methods of synthesis and analysis, and its toxicological effects, with a focus on its

impact on the adrenal cortex.

Core Physicochemical Data
Perthane, chemically known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is a solid substance.

[1][2] The technical-grade product often appears as a light yellow, waxy solid.[3] Key

quantitative data for Perthane are summarized in the table below for easy reference.

Property Value Source

CAS Number 72-56-0 [3][4]

Molecular Weight 307.26 g/mol

Molecular Formula C18H20Cl2

Exact Mass 306.0942 Da

Appearance Solid powder, Off-White

Solubility Soluble in DMSO
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Synthesis and Manufacturing
The primary method for synthesizing Perthane involves the condensation reaction of

dichloroacetaldehyde with ethylbenzene. While detailed industrial synthesis protocols are

proprietary, a general laboratory-scale synthesis can be conceptualized based on similar

reactions for related organochlorine compounds.

Conceptual Synthesis Workflow

Reactants

Reaction Conditions Products & PurificationDichloroacetaldehyde

Condensing Agent
(e.g., Sulfuric Acid)

Ethylbenzene (excess)

Crude Perthane MixtureCondensation Purification
(e.g., Recrystallization)

Pure Perthane

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Perthane.

Analytical Methodologies
The detection and quantification of Perthane in various matrices, such as biological and

environmental samples, are crucial for toxicological and monitoring studies. The primary

analytical technique employed is gas chromatography with electron capture detection (GC-

ECD), a method well-suited for halogenated compounds like organochlorine pesticides.

Experimental Protocol: Analysis of Perthane in
Biological Samples
This protocol outlines a general procedure for the analysis of Perthane in biological tissues.

1. Sample Preparation and Extraction:
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Homogenization: Homogenize a known weight of the biological tissue sample with a suitable

solvent, such as hexane or a mixture of hexane and acetone.

Extraction: Perform a liquid-liquid extraction. For fatty tissues, a cleanup step using

techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with

Florisil or silica gel is necessary to remove lipids that can interfere with the analysis.

Concentration: Concentrate the extract to a small, known volume using a gentle stream of

nitrogen.

2. Gas Chromatography-Electron Capture Detection (GC-ECD) Analysis:

Instrumentation: A gas chromatograph equipped with an electron capture detector.

Column: A capillary column suitable for organochlorine pesticide analysis (e.g., a non-polar

or semi-polar column).

Carrier Gas: High-purity nitrogen or helium.

Injector and Detector Temperatures: Optimized for the analysis of semi-volatile compounds.

Temperature Program: An oven temperature program that allows for the separation of

Perthane from other potential contaminants.

Quantification: Quantify the amount of Perthane in the sample by comparing the peak area

in the sample chromatogram to a calibration curve generated from known concentrations of

a Perthane analytical standard.

Analytical Workflow Diagram
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Caption: General workflow for the analysis of Perthane in biological samples.

Toxicological Profile and Mechanism of Action
Perthane is classified as an organochlorine pesticide and is known to exhibit toxicity. One of

the primary target organs is the adrenal gland. Exposure to Perthane can lead to

adrenocortical atrophy.

Effect on the Adrenal Cortex and Steroidogenesis
The adrenal cortex is responsible for the synthesis of steroid hormones (steroidogenesis), a

process that is critical for various physiological functions. Chemicals that disrupt adrenal
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function can have significant health impacts. Perthane, similar to other organochlorine

compounds like DDT, is known to interfere with the endocrine system.

The precise molecular mechanism of Perthane's toxicity on the adrenal cortex is not fully

elucidated. However, it is hypothesized that Perthane and its metabolites may disrupt the

steroidogenic pathway. This disruption could occur at several points, including the expression

of key steroidogenic enzymes or the function of the steroidogenic acute regulatory (StAR)

protein, which is a critical gatekeeper for cholesterol transport into the mitochondria, the initial

and rate-limiting step in steroidogenesis. The disruption of steroidogenesis can be mediated

through various signaling pathways, including those involving protein kinase A (PKA) and

protein kinase C (PKC).

Postulated Signaling Pathway of Perthane-Induced
Adrenal Toxicity
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Caption: Postulated signaling pathway for Perthane-induced adrenal toxicity.

In conclusion, this technical guide provides essential information for researchers working with

Perthane. The data and protocols presented here are intended to serve as a foundation for

further investigation into the properties, analytical detection, and toxicological mechanisms of

this compound. Given its effects on the endocrine system, further research into the specific

signaling pathways affected by Perthane is warranted to fully understand its biological impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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